Cas no 1207006-01-6 (N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide)

• Product Name: N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide
• CAS No: 1207006-01-6
• MF: C₂₆H₂₁N₅O₃
• MW: 451.476645231247
• CID: 6411266
• PubChem ID: 135955474
• Update Time: 2025-07-09

N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide
• N-[5-(furan-2-yl)-2-(4-oxo-6-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-phenylpropanamide
• 1207006-01-6
• F5297-1075
• AKOS024505527
• N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-phenylpropanamide
• VU0641026-1

• Inchi： 1S/C26H21N5O3/c32-24(14-13-18-8-3-1-4-9-18)28-23-16-21(22-12-7-15-34-22)30-31(23)26-27-20(17-25(33)29-26)19-10-5-2-6-11-19/h1-12,15-17H,13-14H2,(H,28,32)(H,27,29,33)
• InChI Key： QHHGYEOUOCIXAZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CC=CO2)=NN1C1NC(C2=CC=CC=C2)=CC(=O)N=1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 451.16443955g/mol
• Monoisotopic Mass: 451.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide

Comprehensive Overview of N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide (CAS No. 1207006-01-6)

The compound N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide, identified by its CAS No. 1207006-01-6, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This structurally complex compound integrates a furan ring, a pyrimidine core, and a pyrazole moiety, making it a subject of interest for drug discovery and medicinal chemistry. Its unique architecture suggests possible applications in targeting enzymes or receptors involved in inflammatory and metabolic pathways, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide has surged due to their versatility in drug design. Researchers are particularly intrigued by its multi-target potential, a hot topic in the era of polypharmacology. The compound's furan and pyrimidine components are frequently explored in AI-driven molecular docking studies, as evidenced by rising search queries on platforms like PubMed and Google Scholar. This aligns with the growing focus on computational drug discovery and machine learning in chemistry.

The synthesis of CAS No. 1207006-01-6 involves meticulous optimization of reaction conditions, given the sensitivity of its pyrazole and dihydropyrimidinone functionalities. Modern techniques such as microwave-assisted synthesis and flow chemistry—frequently searched terms in organic chemistry forums—are often employed to enhance yield and purity. Its phenylpropanamide side chain further contributes to its stability and bioavailability, critical factors in ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a recurring theme in pharmaceutical discussions.

From a therapeutic perspective, the structural motifs in N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide suggest potential interactions with kinase or G-protein-coupled receptors (GPCRs), both prominent targets in oncology and neurology. This aligns with trending searches on "next-generation kinase inhibitors" and "GPCR drug development." The compound's furan ring, commonly found in bioactive natural products, may also contribute to its antioxidant or anti-inflammatory properties, topics gaining traction in nutraceutical research.

Analytical characterization of CAS No. 1207006-01-6 typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), ensuring precise structural validation. These methods are frequently queried by analytical chemists, reflecting the compound's relevance in quality control workflows. Additionally, its logP and pKa values—key metrics in drug-likeness assessments—are often calculated using in silico tools, another area of high search volume among computational chemists.

In conclusion, N-3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-3-phenylpropanamide exemplifies the intersection of synthetic chemistry and biomedical innovation. Its structural complexity and potential multi-target activity make it a compelling candidate for further investigation, resonating with contemporary interests in fragment-based drug design and personalized therapeutics. As research progresses, this compound may emerge as a cornerstone in developing next-generation small-molecule therapies.